Cas no 1807123-06-3 (Ethyl 4-cyano-2-ethyl-5-methylphenylacetate)

• Product Name: Ethyl 4-cyano-2-ethyl-5-methylphenylacetate
• CAS No: 1807123-06-3
• MF: C₁₄H₁₇NO₂
• MW: 231.290283918381
• CID: 5009446
• Update Time: 2023-08-25

Ethyl 4-cyano-2-ethyl-5-methylphenylacetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 4-cyano-2-ethyl-5-methylphenylacetate

• Inchi： 1S/C14H17NO2/c1-4-11-7-13(9-15)10(3)6-12(11)8-14(16)17-5-2/h6-7H,4-5,8H2,1-3H3
• InChI Key： WYGGIVRXJFDIMN-UHFFFAOYSA-N
• SMILES： O(CC)C(CC1C=C(C)C(C#N)=CC=1CC)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 305
• XLogP3: 3
• Topological Polar Surface Area: 50.1